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Compound of Interest

Compound Name: NEO2734

Cat. No.: B2955155 Get Quote

For immediate reference, researchers, scientists, and drug development professionals should

note that specific disposal procedures for the novel compound NEO2734 are not publicly

available. In the absence of a formal Safety Data Sheet (SDS), this guide provides essential

information on handling, storage, and general chemical waste disposal principles that should

be applied to NEO2734 to ensure laboratory safety.

Proper management of a novel chemical agent like NEO2734, a dual inhibitor of p300/CBP and

BET bromodomains, is paramount to maintaining a safe research environment. While explicit

disposal instructions are pending, a conservative approach based on its known properties and

standard laboratory safety protocols is essential.

Chemical and Physical Properties
A summary of the known quantitative data for NEO2734 is presented below to inform safe

handling and storage practices.
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Property Value Source

Molecular Weight 435.44 g/mol [1][2][3]

Molecular Formula C₂₂H₂₄F₃N₃O₃ [1][3]

Solubility in DMSO
27.5 mg/mL (63.15 mM) to 87

mg/mL (199.79 mM)

Solubility in 10% DMSO + 40%

PEG300 + 5% Tween 80 +

45% Saline

2 mg/mL (4.59 mM)

IC₅₀ for p300/CBP and BET

bromodomains
<30 nM

Handling and Storage Protocols
Adherence to proper handling and storage procedures is the first step in mitigating risks

associated with a new chemical entity.

Reconstitution and Handling:

For in vitro studies, NEO2734 is often dissolved in Dimethyl Sulfoxide (DMSO). Sonication or

warming to 37°C can aid in dissolution.

For in vivo experiments, formulations may involve solvents such as PEG300, Tween 80, and

saline.

It is recommended to prepare solutions fresh. If storage is necessary, follow the guidelines

below.

Storage of Stock Solutions:

Long-term storage: Aliquot and store at -80°C for up to 6 months to a year. This minimizes

degradation from repeated freeze-thaw cycles.

Short-term storage: For frequent use, solutions can be stored at -20°C for up to 1 month or

at 4°C for over a week.
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General Disposal Procedure for NEO2734 Waste
In the absence of specific disposal directives for NEO2734, a cautious approach categorizing it

as hazardous chemical waste is mandated. The following workflow outlines the general steps

for its disposal.

Waste Generation

Segregation & Containment

Disposal Pathway

NEO2734 Waste Generated
(Solid or Liquid)

Characterize Waste:
- Solid (e.g., contaminated labware)

- Liquid (e.g., unused solutions)

Solid Waste Container
(Labeled Hazardous Waste)Solid

Liquid Waste Container
(Compatible, Sealed, Labeled)

Liquid

Label Container with:
- "Hazardous Waste"

- NEO2734 & other constituents
- Accumulation Start Date

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Institutional Environmental

Health & Safety (EHS)
Proper Disposal by EHS

Click to download full resolution via product page

Caption: General workflow for the disposal of NEO2734 waste.

Experimental Protocol: General Chemical Waste Disposal

The following steps provide a detailed methodology for the disposal of NEO2734, which should

be treated as hazardous chemical waste.

Waste Segregation:

Solid Waste: Collect all labware contaminated with NEO2734 (e.g., pipette tips, tubes,

gloves, flasks) in a designated, puncture-resistant container lined with a chemically

resistant bag.

Liquid Waste: Collect all unused or waste solutions containing NEO2734 in a dedicated,

leak-proof, and chemically compatible container. Do not mix with other incompatible waste

streams.

Container Labeling:
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Clearly label the waste container with the words "Hazardous Waste."

Identify the contents, including "NEO2734" and any solvents (e.g., DMSO).

Indicate the date when waste was first added to the container (accumulation start date).

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure secondary containment is used for liquid waste containers to prevent spills.

Final Disposal:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department to arrange for pickup and proper disposal according

to federal, state, and local regulations.

It is imperative to consult your institution's specific guidelines for hazardous waste disposal and

to contact your EHS office for guidance on disposing of novel compounds for which a Safety

Data Sheet is not available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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